Cas no 64691-63-0 (Hydroxy-cypermethrin (Racemic Mixture) (1:1))

• Product Name: Hydroxy-cypermethrin (Racemic Mixture) (1:1)
• CAS No: 64691-63-0
• MF: C₂₂H₁₉Cl₂NO₄
• MW: 432.296564340591
• CID: 518352
• Update Time: 2026-04-29

Hydroxy-cypermethrin (Racemic Mixture) (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,cyano[3-(4-hydroxyphenoxy)phenyl]methyl ester
• [cyano-[3-(4-hydroxyphenoxy)phenyl]methyl] 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• Hydroxy-cypermethrin (Racemic Mixture) (1:1)

Computed Properties

• Exact Mass: 431.06927

Experimental Properties

• PSA: 79.55

Additional information on Hydroxy-cypermethrin (Racemic Mixture) (1:1)

Introduction to Hydroxy-cypermethrin (Racemic Mixture) (1:1) and Its Applications in Modern Chemical Research

Hydroxy-cypermethrin (Racemic Mixture) (1:1), with the CAS number 64691-63-0, is a compound of significant interest in the field of agrochemicals and pharmaceutical research. This racemic mixture represents a 1:1 blend of the enantiomers of hydroxy-cypermethrin, a metabolite derivative of the well-known pyrethroid insecticide cypermethrin. The compound has garnered attention due to its unique chemical properties and potential applications in both agricultural and medical research.

The structure of Hydroxy-cypermethrin (Racemic Mixture) (1:1) consists of two enantiomers, which are mirror images of each other. This chirality can significantly influence the compound's biological activity and interactions with biological targets. In recent years, there has been growing interest in understanding the stereochemistry of pyrethroid derivatives, as this can provide insights into their efficacy and potential side effects.

Hydroxy-cypermethrin (Racemic Mixture) (1:1) has been studied for its potential role in pest management, where its metabolic pathways and interactions with insect nervous systems are of particular interest. Research has shown that hydroxy-cypermethrin can exhibit insecticidal properties, making it a valuable candidate for developing new pest control strategies. Additionally, its structural similarity to cypermethrin allows for comparative studies to understand how structural modifications affect biological activity.

In pharmaceutical research, Hydroxy-cypermethrin (Racemic Mixture) (1:1) has been explored for its potential therapeutic applications. The compound's ability to interact with biological targets has led to investigations into its use as a lead compound for drug development. Specifically, studies have focused on its potential role in modulating neurological pathways, which could have implications for treating certain neurological disorders. The racemic mixture format provides a balanced approach to studying both enantiomers, ensuring a comprehensive understanding of the compound's properties.

Recent advancements in analytical chemistry have enabled more precise characterization of Hydroxy-cypermethrin (Racemic Mixture) (1:1). Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to separate and identify the individual enantiomers, providing valuable data on their purity and stability. These analytical methods are crucial for ensuring the quality and consistency of the compound in various applications.

The synthesis of Hydroxy-cypermethrin (Racemic Mixture) (1:1) is another area of active research. Chemists have developed novel synthetic routes that improve yield and reduce impurities, making the compound more accessible for research purposes. These synthetic advancements have not only enhanced the availability of the compound but also provided insights into its molecular structure and reactivity.

Environmental studies have also been conducted to assess the ecological impact of Hydroxy-cypermethrin (Racemic Mixture) (1:1). Research has focused on its degradation pathways and effects on non-target organisms, ensuring that its use in agriculture does not pose undue environmental risks. These studies are essential for developing sustainable pest management strategies that minimize ecological disruption.

The future prospects of Hydroxy-cypermethrin (Racemic Mixture) (1:1) are promising, with ongoing research exploring its potential applications in various fields. As our understanding of stereochemistry and molecular interactions continues to evolve, compounds like Hydroxy-cypermethrin (Racemic Mixture) (1:1) will play a crucial role in advancing scientific knowledge and developing innovative solutions.